2,3-Dioxo-2,3-dihydro-1H-indole-5-sulfonic acid propylamide

• Molecular Formula: C11H12N2O4S
• Molecular Weight: 268.29 g/mol
• IUPAC Name: 2,3-dioxo-N-propyl-1H-indole-5-sulfonamide
• InChI: InChI=1S/C11H12N2O4S/c1-2-5-12-18(16,17)7-3-4-9-8(6-7)10(14)11(15)13-9/h3-4,6,12H,2,5H2,1H3,(H,13,14,15)
• InChI Key: IELGFPFFJNPOCJ-UHFFFAOYSA-N
• Canonical SMILES: CCCNS(=O)(=O)C1=CC2=C(C=C1)NC(=O)C2=O

Description

2,3-Dioxo-2,3-dihydro-1H-indole-5-sulfonic acid propylamide is a useful research compound. Its molecular formula is C11H12N2O4S and its molecular weight is 268.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,3-Dioxo-2,3-dihydro-1H-indole-5-sulfonyl chloride (0.10 g, 0.41 mmol), prepared by the reaction of the sodium salt of 5-isatinsulfonic acid with POCl3, was dissolved in 5 mL THF. This solution was cooled in an ice bath and DIEA (0.14 mL, 2.0 eq) was added slowly, followed by n-propylamine (35 uL, 1.0 eq). Stirring was continued for 40 min and the solution was diluted with ethyl acetate and washed with brine. The organic layer was dried over Na2SO4 and the solvent was removed by evaporation. The residue was purified by SiO2 chromatography to give the title compound (65 mg, 60%).